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Compound of Interest

Compound Name:
4-Bromo-2-(morpholin-4-

yl)benzonitrile

CAS No.: 1260762-06-8

Cat. No.: B567950

Get Quote

Executive Hazard Summary
Compound: 4-Bromo-2-(morpholin-4-yl)benzonitrile CAS: 1260762-06-8 Formula:

C₁₁H₁₁BrN₂O Molecular Weight: 267.12 g/mol Physical State: Solid (Pale to off-white powder)

This directive outlines the mandatory disposal protocols for 4-Bromo-2-(morpholin-4-
yl)benzonitrile. As a functionalized benzonitrile containing both a halogen (bromine) and a

cyclic secondary amine moiety (morpholine), this compound presents a dual-hazard profile:

potential cyanide evolution under acidic conditions and halogenated organic toxicity.
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Parameter Classification Operational Implication

Primary Hazard
Acute Toxicity

(Oral/Dermal/Inhal.)

Handle only in a fume hood

with full PPE.

Chemical Class Halogenated Aromatic Nitrile

MUST be segregated from

non-halogenated solvents for

incineration compliance.

Reactivity Risk Acid-Sensitive (Nitrile)

STRICT SEGREGATION:

Never mix with acidic waste

streams. Risk of HCN

evolution.[1]

DOT Shipping UN 3439
Nitriles, solid, toxic, n.o.s.

(Class 6.1, PG III).

Strategic Segregation Protocol
The "Zero-Acid" Rule: The most critical failure mode in disposing of nitrile-bearing compounds

is accidental mixing with acidic waste streams. Although aryl nitriles are generally more stable

than alkyl nitriles, the presence of the morpholine ring (a base) creates an immediate exotherm

if mixed with strong acids, potentially accelerating the hydrolysis of the nitrile group or

volatilizing hazardous byproducts.

Waste Stream Decision Matrix
The following logic gate ensures the compound enters the correct disposal stream, preventing

regulatory violations and safety incidents.
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Waste Material:
4-Bromo-2-(morpholin-4-yl)benzonitrile

Physical State?

Solid / Powder

Pure Compound

Dissolved in Solvent

Reaction Mixture

Stream A: Solid Toxic Waste
(UN 3439)

CRITICAL CHECK:
Is Acid Present?

Is Solvent Halogenated?
(DCM, Chloroform, etc.)

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

YES (Contains Halogens)

Stream C: Non-Halogenated Solvent Waste
(Segregated)

NO (e.g., DMSO, Methanol)

NO (Neutral/Basic)

STOP: DO NOT DISPOSE
Neutralize Acid First / Contact EHS

YES (pH < 7)

Click to download full resolution via product page
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Figure 1: Waste Segregation Logic Gate. Note the critical stop point for acidic mixtures to

prevent cyanide generation.

Operational Disposal Workflow
Phase 1: Pre-Disposal Stabilization
Before moving waste to the central accumulation area, ensure the material is stable.

Quench Reactive Intermediates: If the compound is part of a reaction mixture (e.g., Suzuki

coupling or nucleophilic substitution), ensure all reagents are quenched.

pH Verification: Dip-test the waste solution. If pH < 7, adjust to pH 8-10 using saturated

Sodium Bicarbonate (NaHCO₃) or dilute Sodium Hydroxide (NaOH). Rationale: Basic

conditions stabilize the nitrile and morpholine groups.

Container Selection:

Solids: High-density polyethylene (HDPE) wide-mouth jars.

Liquids: Amber glass or HDPE carboys. Avoid metal containers due to potential corrosion

from bromide degradation over time.

Phase 2: Labeling & Documentation
Standard "Hazardous Waste" tags are insufficient. You must add specific constituent data for

the incineration facility.

Chemical Name: Write out fully: 4-Bromo-2-(morpholin-4-yl)benzonitrile.

Hazard Checkboxes: [x] Toxic [x] Irritant.

Constituent Note: Add "Contains Organic Nitrile" and "Contains Halogen (Bromine)".

Why? Halogens require scrubbers at the incineration plant to capture acid gases (HBr);

Nitriles require specific combustion temperatures to ensure complete destruction of the

CN bond.
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Phase 3: Accumulation & Handoff
Store the waste container in a Secondary Containment Tray designated for "Toxic Organics."

Incompatible Storage: Do NOT store in the same tray as Oxidizers (Nitric Acid, Peroxides) or

Strong Acids (HCl, H₂SO₄).

Emergency Contingencies: Spill Cleanup
In the event of a spill, immediate action determines the safety outcome. The morpholine

substituent makes this compound potentially sticky or oily if solvated.

1. Alert & Evacuate
(Assess Volume)

2. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles) Spill Type?

Dry Powder Spill

Solution Spill

Cover with Wet Paper Towel
(Prevent Dust)

Absorb with Vermiculite
or Universal Pads

Clean Surface
(Soap & Water Wash)

Double Bag Waste
Label as Hazardous

Click to download full resolution via product page

Figure 2: Spill Response Workflow. Emphasis on dust suppression for solids.

Specific Cleanup Notes:

Powder Control: Do not dry sweep. The dust is toxic if inhaled. Cover with a solvent-

dampened (ethanol or water) pad to weigh down the particles before wiping.

Decontamination: Wash the area with a mild detergent solution. Do not use bleach

(hypochlorite) immediately, as it can react with amines (morpholine) to form chloramines,

though the risk is lower with tertiary/secondary amines in this context, standard soap is safer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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